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Compound of Interest

Compound Name: Veratrole

Cat. No.: B1683551

For Researchers, Scientists, and Drug Development Professionals

Veratrole, systematically known as 1,2-dimethoxybenzene, is an organic compound of
significant interest in various scientific domains, including organic synthesis and
pharmaceutical development. A thorough understanding of its physical properties is paramount
for its effective handling, application, and the design of new synthetic pathways. This technical
guide provides a detailed overview of the key physical characteristics of veratrole, supported
by experimental methodologies and a logical visualization of its phase transitions.

Core Physical Properties

Veratrole is a colorless liquid or crystalline solid with a characteristic pleasant odor.[1] Its
physical state at ambient temperature is dependent on the surrounding thermal conditions,
transitioning from a solid to a liquid at its melting point.

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of veratrole, compiled
from various reputable sources. These values are essential for a range of applications, from
reaction engineering to formulation development.
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Physical Property Value Conditions
Melting Point 15-23°C
Boiling Point 206 - 207 °C @ 760 mmHg
Density 1.084 g/mL at 25 °C
Vapor Pressure 0.47 - 0.63 hPa at 25 °C
Water Solubilty Slightly soluble (approx. 3.67 - at 25 °C

6.69 g/L)

Alcohol, ether, acetone,

Solubility in Organic Solvents Miscible ethanol
Refractive Index 1.533-1.536 at 20 °C
Flash Point 87 °C Closed Cup
Molecular Weight 138.16 g/mol

LogP (Octanol/Water) 1.60

Experimental Protocols: Determination of Melting
and Boiling Points

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of veratrole. Standard laboratory procedures for these measurements are outlined
below.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid like veratrole, this transition occurs over a narrow
temperature range.

Methodology:

o Sample Preparation: A small amount of solid veratrole is finely powdered and packed into a
capillary tube to a height of 2-3 mm.[2]
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e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heating block and a thermometer or a digital temperature sensor.[2][3][4]

e Heating: The sample is heated at a controlled rate, typically 1-2 °C per minute, as it
approaches the expected melting point.[2][4]

e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the last crystal melts (the completion of melting) are recorded.
This range is reported as the melting point.[2][3] The presence of impurities will typically
cause a depression and broadening of the melting point range.[2][5]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology:

o Apparatus Setup: A small quantity of liquid veratrole is placed in a distillation flask. A
thermometer is positioned so that the top of the bulb is level with the side arm of the flask
leading to the condenser.

e Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Temperature Reading: The temperature at which the vapor temperature remains constant
while the liquid is distilling is recorded as the boiling point. It is crucial to record the
atmospheric pressure at the time of the measurement, as the boiling point is pressure-
dependent.

Phase Transition Diagram of Veratrole

The following diagram illustrates the relationship between the physical states of veratrole as a
function of temperature, highlighting its melting and boiling points.

Melting Boiling
Solid State 15-23°C Liquid State (206-207 C) , | Gaseous State
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Caption: Phase transitions of veratrole with increasing temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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